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Compound of Interest

Compound Name: (+/-)-Tebuconazole-D4

Cat. No.: B15378686 Get Quote

An In-depth Technical Guide to (+/-)-Tebuconazole-D4

This guide provides comprehensive technical information on (+/-)-Tebuconazole-D4, a

deuterated analog of the broad-spectrum triazole fungicide Tebuconazole. It is intended for

researchers, scientists, and drug development professionals who utilize this compound as an

internal standard in analytical methodologies.

Core Compound Information
(+/-)-Tebuconazole-D4 is a stable isotope-labeled version of Tebuconazole, where four

hydrogen atoms on the 4-chlorophenyl ring have been replaced with deuterium. This isotopic

substitution makes it an ideal internal standard for quantification of Tebuconazole in various

matrices using mass spectrometry-based methods. The CAS number for the parent compound,

Tebuconazole, is 107534-96-3[1]. Deuterated analogs are often not assigned a unique CAS

number and are typically referenced by the parent compound's CAS number.

Quantitative Data
The following table summarizes key quantitative data for Tebuconazole. Data for the D4 analog

is largely identical, with a slight increase in molecular weight due to the deuterium labeling.
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Property Value Reference

Chemical Formula C16H18ClD4N3O -

Molecular Weight Approximately 311.83 g/mol Calculated

Physical State White powder [2]

Oral LD50 (Rat) 2,000-5,000 mg/kg [3][4]

Dermal LD50 (Rat) >2000 mg/kg [3][4]

Inhalation LC50 (Rat) 1.89 mg/L (4h) [3]

Purity Typically >95% [5]

Mechanism of Action: Tebuconazole
Tebuconazole functions as a fungicide by inhibiting the biosynthesis of ergosterol, an essential

component of fungal cell membranes[2][6]. Specifically, it targets the enzyme sterol 14α-

demethylase, which is involved in the conversion of lanosterol to ergosterol[6]. This disruption

leads to an accumulation of toxic sterol precursors and a depletion of ergosterol, ultimately

compromising the integrity of the fungal cell membrane and inhibiting fungal growth[6][7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15378686?utm_src=pdf-body-img
https://www.benchchem.com/product/b15378686?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/24052m.pdf
https://www.nbinno.com/article/fungicides/science-behind-tebuconazole-systemic-action-sk
https://naclind.com/wp-content/uploads/2022/12/Tebuconazole-Technical.pdf
https://www.redeagleinternational.com/wp-content/uploads/2024/02/SDS_Tebuconazole-4-L-SDS-85678-73-REI_1223.pdf
https://www.fishersci.com/store/msds?partNumber=AC463260010&productDescription=TEBUCONAZOLE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.researchgate.net/publication/375139133_A_comprehensive_review_on_toxicological_mechanisms_and_transformation_products_of_tebuconazole_Insights_on_pesticide_management
https://pmc.ncbi.nlm.nih.gov/articles/PMC10144106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10144106/
https://www.benchchem.com/product/b15378686#tebuconazole-d4-cas-number
https://www.benchchem.com/product/b15378686#tebuconazole-d4-cas-number
https://www.benchchem.com/product/b15378686#tebuconazole-d4-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15378686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15378686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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